Cas no 2227915-33-3 (methyl (3S)-3-(3,5-difluoropyridin-4-yl)-3-hydroxypropanoate)

• Product Name: methyl (3S)-3-(3,5-difluoropyridin-4-yl)-3-hydroxypropanoate
• CAS No: 2227915-33-3
• MF: C₉H₉F₂NO₃
• MW: 217.169469594955
• CID: 6378891
• PubChem ID: 165655208
• Update Time: 2025-08-03

methyl (3S)-3-(3,5-difluoropyridin-4-yl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3S)-3-(3,5-difluoropyridin-4-yl)-3-hydroxypropanoate
• 2227915-33-3
• EN300-1761219

• Inchi： 1S/C9H9F2NO3/c1-15-8(14)2-7(13)9-5(10)3-12-4-6(9)11/h3-4,7,13H,2H2,1H3/t7-/m0/s1
• InChI Key： PKGMXPZPIGBJMQ-ZETCQYMHSA-N
• SMILES： FC1C=NC=C(C=1[C@H](CC(=O)OC)O)F

Computed Properties

• Exact Mass: 217.05504947g/mol
• Monoisotopic Mass: 217.05504947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 59.4Ų

Additional information on methyl (3S)-3-(3,5-difluoropyridin-4-yl)-3-hydroxypropanoate

Methyl (3S)-3-(3,5-Difluoropyridin-4-yl)-3-Hydroxypropanoate: A Comprehensive Overview

Methyl (3S)-3-(3,5-difluoropyridin-4-yl)-hydroxypropanoate is a compound with the CAS number 2227915-33-3. This compound is a derivative of pyridine, a heterocyclic aromatic compound with significant applications in various fields, including pharmaceuticals and agrochemicals. The structure of this compound features a pyridine ring substituted with two fluorine atoms at the 3 and 5 positions, and a hydroxymethyl group at the 4 position. The hydroxymethyl group is further esterified with methanol, resulting in the methyl ester. The stereochemistry at the hydroxymethyl carbon is specified as (S), indicating the configuration of the chiral center.

The synthesis of methyl (3S)-hydroxypropanoate derivatives has been extensively studied due to their potential as intermediates in drug discovery and as building blocks in organic synthesis. Recent research has focused on optimizing the enantioselective synthesis of such compounds, leveraging advanced catalytic methods and asymmetric induction techniques. For instance, studies have employed chiral catalysts such as palladium complexes to achieve high enantiomeric excess in the formation of these compounds. These advancements have significantly improved the efficiency and sustainability of production processes.

In terms of applications, methyl (3S)-hydroxypropanoate derivatives are particularly valuable in the pharmaceutical industry. Their unique structure allows them to serve as intermediates in the synthesis of bioactive molecules targeting various therapeutic areas. For example, derivatives of this compound have been explored for their potential as kinase inhibitors, which are crucial in cancer therapy. Additionally, these compounds have shown promise in modulating other enzyme activities, making them candidates for treating a wide range of diseases.

The physical properties of methyl (3S)-hydroxypropanoate are also noteworthy. Its solubility profile makes it suitable for formulation into various drug delivery systems, including oral tablets and injectable solutions. The presence of fluorine atoms in the pyridine ring enhances its lipophilicity, which is advantageous for improving bioavailability. Furthermore, the ester group contributes to its stability under physiological conditions, ensuring prolonged activity within the body.

Recent studies have also investigated the environmental impact of methyl (3S)-hydroxypropanoate. Researchers have assessed its biodegradability and toxicity profiles to ensure that its use aligns with sustainable practices. These studies have demonstrated that under controlled conditions, the compound undergoes efficient biodegradation, minimizing its ecological footprint.

In conclusion, methyl (3S)-hydroxypropanoate, with CAS number 2227915-33-3, is a versatile compound with significant potential in pharmaceutical and agrochemical applications. Its unique structure and favorable properties make it an attractive target for further research and development. As scientific advancements continue to refine its synthesis and application methods, this compound is poised to play an increasingly important role in modern medicine and beyond.